Cas no 7706-57-2 (2-[4-(5-oxo-2H-furan-3-yl)phenyl]acetic acid)

• Product Name: 2-[4-(5-oxo-2H-furan-3-yl)phenyl]acetic acid
• CAS No: 7706-57-2
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 983166
• PubChem ID: 205979
• Update Time: 2025-04-20

2-[4-(5-oxo-2H-furan-3-yl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(5-oxo-2H-furan-3-yl)phenyl]acetic acid
• Phenylbutenolide acetic acid
• 7706-57-2
• Benzeneacetic acid, 4-(2,5-dihydro-5-oxo-3-furanyl)-
• (2-Oxo,2,5-dihydro,4-furyl)4-phenylacetic acid
• DTXSID00227856

• Inchi： 1S/C12H10O4/c13-11(14)5-8-1-3-9(4-2-8)10-6-12(15)16-7-10/h1-4,6H,5,7H2,(H,13,14)
• InChI Key： GPKDQHVWYJHJEA-UHFFFAOYSA-N
• SMILES： O1C(C=C(C1)C1C=CC(CC(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 218.0579
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6